Cas no 18167-33-4 (Benzoic acid,2-propoxy-, methyl ester)

• Product Name: Benzoic acid,2-propoxy-, methyl ester
• CAS No: 18167-33-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 122817
• PubChem ID: 11084741
• Update Time: 2025-07-20

Benzoic acid,2-propoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-propoxy-, methyl ester
• METHYL 2-N-PROPYLOXYBENZOATE
• methyl 2-propoxybenzoate
• 2-Propoxy-benzoesaeure-methylester
• 2-propoxy-benzoic acid methyl ester
• 2-Propyloxy-benzoesaeure-methylester
• methyl 2-n-propoxybenzoate
• methyl-2-propoxybenzoic acid
• Propylaethersalicylsaeuremethylester
• SCHEMBL536427
• DTXSID00454640
• Benzoic acid, 2-propyloxy-, methyl ester
• methyl 2-(propyloxy)benzoate
• FT-0736768
• 18167-33-4

• Inchi： 1S/C11H14O3/c1-3-8-14-10-7-5-4-6-9(10)11(12)13-2/h4-7H,3,8H2,1-2H3
• InChI Key： CIFXXSVGKCRQHZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(=O)OC)CCC

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.054
• Boiling Point: 275.531°C at 760 mmHg
• Flash Point: 110.331°C
• Refractive Index: 1.497
• PSA: 35.53000
• LogP: 2.26200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid,2-propoxy-, methyl ester

Recent Advances in the Study of Benzoic acid,2-propoxy-, methyl ester (CAS: 18167-33-4)

Benzoic acid,2-propoxy-, methyl ester (CAS: 18167-33-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative of benzoic acid has been the subject of recent studies due to its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. The compound's unique structural features, including the propoxy and methyl ester functional groups, contribute to its reactivity and utility in various chemical transformations.

Recent research has focused on the synthesis and characterization of Benzoic acid,2-propoxy-, methyl ester, with an emphasis on optimizing reaction conditions to improve yield and purity. Studies have demonstrated that this compound can be efficiently synthesized via esterification reactions involving 2-propoxybenzoic acid and methanol, catalyzed by acid or enzyme-based systems. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the product.

In addition to its synthetic utility, Benzoic acid,2-propoxy-, methyl ester has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit antimicrobial and anti-inflammatory properties, making it a candidate for further pharmacological evaluation. Researchers are particularly interested in its mechanism of action and the potential for derivatization to enhance its bioactivity.

The stability and degradation pathways of Benzoic acid,2-propoxy-, methyl ester under various environmental conditions have also been explored. Understanding these aspects is crucial for its application in pharmaceutical formulations and industrial processes. Recent findings indicate that the compound is relatively stable under neutral and acidic conditions but may undergo hydrolysis under alkaline conditions.

Future research directions include the development of novel derivatives of Benzoic acid,2-propoxy-, methyl ester with improved pharmacological profiles and the exploration of its applications in drug delivery systems. Collaborative efforts between chemists, biologists, and pharmacologists are expected to drive innovation in this area, potentially leading to the discovery of new therapeutic agents.

In conclusion, Benzoic acid,2-propoxy-, methyl ester (CAS: 18167-33-4) represents a promising compound in chemical biology and pharmaceutical research. Its synthetic versatility, potential biological activities, and stability profile make it a valuable subject for ongoing and future studies. Continued investigation into its properties and applications will likely yield significant contributions to the field.